N-(5-chloro-2-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-26-18-10-9-15(20)13-17(18)22(14-19(23)21-11-5-6-12-21)27(24,25)16-7-3-2-4-8-16/h2-4,7-10,13H,5-6,11-12,14H2,1H3
• InChI Key: NEWTWRRLSGCHCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)N2CCCC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, CP-690,550, and it belongs to a class of drugs called Janus kinase inhibitors. In

Mechanism of Action

CP-690,550 inhibits the activity of JAKs by binding to the ATP-binding pocket of the kinase domain, thereby preventing the phosphorylation of downstream signaling molecules. This results in the inhibition of cytokine signaling pathways, which are involved in the regulation of immune responses. CP-690,550 has been shown to be selective for JAK3, which is primarily expressed in immune cells, and this selectivity contributes to its efficacy and safety profile.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have a number of biochemical and physiological effects, including the inhibition of cytokine production, the suppression of T cell activation, and the modulation of immune cell function. In addition, CP-690,550 has been shown to reduce inflammation and tissue damage in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

CP-690,550 has several advantages for use in lab experiments, including its selectivity for JAK3, its potency, and its ability to inhibit cytokine signaling pathways. However, there are also some limitations to its use, including its potential for off-target effects and its toxicity at high doses.

Future Directions

There are several future directions for research on CP-690,550. One area of interest is the development of more selective JAK inhibitors that target specific JAK isoforms. Another area of research is the investigation of the potential applications of CP-690,550 in other disease areas, such as cancer and infectious diseases. Finally, there is ongoing research on the safety and efficacy of CP-690,550 in clinical trials, which will help to further elucidate its potential therapeutic benefits.

Scientific Research Applications

CP-690,550 has been studied extensively for its potential applications in various scientific research fields. One of its primary applications is in the field of immunology, where it has been shown to inhibit the activity of Janus kinases (JAKs), which are involved in the regulation of immune responses. CP-690,550 has been shown to be effective in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.